Cas no 1807030-16-5 (2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-sulfonyl chloride)

• Product Name: 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-sulfonyl chloride
• CAS No: 1807030-16-5
• MF: C₇H₂ClF₃N₂O₂S
• MW: 270.616189479828
• CID: 4874972
• Update Time: 2025-06-14

2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-sulfonyl chloride

• Inchi： 1S/C7H2ClF3N2O2S/c8-16(14,15)6-3(9)1-4(7(10)11)13-5(6)2-12/h1,7H
• InChI Key： NUAVVLXDBHLDCP-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C#N)N=C(C(F)F)C=C1F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 1.7
• Topological Polar Surface Area: 79.2

Additional information on 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-sulfonyl chloride

Comprehensive Overview of 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-sulfonyl chloride (CAS No. 1807030-16-5)

The chemical compound 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-sulfonyl chloride (CAS No. 1807030-16-5) is a highly specialized intermediate widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, difluoromethyl moiety, and sulfonyl chloride functionality, makes it a versatile building block for synthesizing bioactive molecules. Researchers and industries are increasingly focusing on this compound due to its potential applications in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated pyridine derivatives like 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-sulfonyl chloride has surged, driven by the growing interest in precision agriculture and targeted therapeutics. The compound’s electron-withdrawing groups enhance its reactivity, enabling efficient coupling reactions in synthetic chemistry. This aligns with the broader trend of optimizing molecular efficiency and sustainability in chemical processes—a topic frequently searched in academic and industrial forums.

One of the most discussed applications of CAS 1807030-16-5 is its role in developing herbicide-resistant traits and enzyme inhibitors. The fluorine atoms in its structure contribute to improved metabolic stability, a feature highly valued in modern agrochemicals. Additionally, its sulfonyl chloride group allows for facile derivatization, making it a preferred choice for combinatorial chemistry libraries. These attributes address common search queries such as "highly functionalized pyridine synthesis" and "fluorine in agrochemical design."

From a technical perspective, 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-sulfonyl chloride exhibits remarkable stability under controlled conditions, though it requires handling in anhydrous environments to prevent hydrolysis. Its crystalline form and solubility profile in organic solvents like dichloromethane and acetonitrile are well-documented, catering to laboratories focusing on high-throughput screening. Such data is often sought after in patent literature and process optimization studies.

The compound’s relevance extends to the field of material science, where its heterocyclic core is explored for designing organic electronic materials. With the rise of green chemistry initiatives, researchers are investigating its potential in catalytic systems and biodegradable polymer modifications. These intersections with trending topics like "sustainable chemical innovation" and "smart materials" further elevate its industrial significance.

In summary, 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-sulfonyl chloride (CAS No. 1807030-16-5) represents a critical tool for advancing molecular diversity in applied sciences. Its multifaceted applications—from crop science to medicinal chemistry—underscore its alignment with global research priorities. As synthetic methodologies evolve, this compound is poised to remain at the forefront of innovations addressing food security and healthcare challenges.